(R)-6-oxopiperidine-2-carboxylic acid
Overview
Description
(R)-6-oxopiperidine-2-carboxylic acid, also known as (R)-6-OPC, is an important organic acid found in many organisms. It is a key intermediate in the synthesis of several important compounds, such as amino acids, peptides, and nucleotides. It is also a precursor for many biologically active compounds, such as hormones and neurotransmitters. In addition, (R)-6-OPC is used in the synthesis of pharmaceuticals and in the manufacture of food additives.
Scientific Research Applications
Microbiological Applications
- Penicillin Biosynthesis : OCA has been identified as a substance that can reverse the inhibition of penicillin G production by l-lysine in the fungus Penicillium chrysogenum. This suggests a role for OCA in the regulation of antibiotic synthesis in microorganisms (Kurz↦kowski et al., 1990).
Organic Chemistry Applications
- Chiral Pool Synthesis : (R)-α-Aminoadipic acid, available from the enzymatic cleavage of cephalosporin C, can be converted into several enantiomerically pure compounds, including (R)-6-oxopiperidine-2-carboxylic acid. This demonstrates its utility as a chiral building block for synthesizing various organic compounds (Sadiq & Sewald, 2012).
- Synthesis of Lactams : A method for the synthesis and resolution of lactams, such as 5-oxopyrrolidine- and 6-oxopiperidine-3-carboxylic acids, has been developed using O-(α-phenylethyl)hydroxylamine. This shows the role of OCA derivatives in the synthesis of cyclic compounds (Kleban et al., 2017).
Medicinal Chemistry Applications
- Antibacterial Agents : The enantiomers of a quinolonecarboxylic acid class antibacterial agent containing a piperidine structure were synthesized using methods that could involve derivatives of OCA. This underscores its potential use in the development of new antibacterial drugs (Rosen et al., 1988).
properties
IUPAC Name |
(2R)-6-oxopiperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c8-5-3-1-2-4(7-5)6(9)10/h4H,1-3H2,(H,7,8)(H,9,10)/t4-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXCPFJMYOQZCA-SCSAIBSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC(=O)C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](NC(=O)C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40654102 |
Source
|
| Record name | (2R)-6-Oxopiperidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
72002-30-3 |
Source
|
| Record name | (2R)-6-Oxopiperidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 72002-30-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of being able to synthesize (R)-6-oxopiperidine-2-carboxylic acid from (R)-α-Aminoadipic acid?
A1: The ability to synthesize (R)-6-oxopiperidine-2-carboxylic acid from (R)-α-Aminoadipic acid is significant because it highlights the potential of using (R)-α-Aminoadipic acid, a byproduct of the pharmaceutical industry, as a chiral building block. [] Chiral building blocks are valuable in organic synthesis for creating enantiomerically pure compounds, which are crucial for drug development and other applications where specific stereochemistry is critical.
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